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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate

Cat. No.: B310646

Get Quote

Executive Summary & Molecular Rationale
2,4-Dimethylphenyl isonicotinate represents a strategic lipophilic derivative of isonicotinic

acid. Unlike the parent hydrophilic acid or simple ethyl esters, the 2,4-dimethylphenyl moiety

introduces specific steric and hydrophobic properties critical for drug development:

Steric Orthogonality: The ortho-methyl group (C2 position on the phenyl ring) forces a non-

planar conformation relative to the ester linkage, potentially enhancing specificity for globular

protein pockets.

Lipophilicity: The aromatic xylidine tail significantly increases logP, facilitating passive

diffusion across the mycolic acid-rich cell walls of Mycobacterium tuberculosis.

This guide outlines the protocol for a complete theoretical study, moving from Density

Functional Theory (DFT) optimization to biological docking.

Quantum Chemical Framework (DFT Methodology)
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To establish the structural integrity of the molecule, you must perform geometry optimization

followed by frequency calculations.

Computational Protocol
Software Environment: Gaussian 16 / ORCA 5.0 Functional: B3LYP (Becke, 3-parameter, Lee-

Yang-Parr) – Chosen for its balance of cost vs. accuracy in organic ester bond lengths. Basis

Set: 6-311++G(d,p) – The diffuse functions (++) are mandatory to correctly model the lone

pairs on the pyridine nitrogen and ester oxygens.

Structural Predictions & Causality
The optimization will likely reveal a torsional twist.

Prediction: The dihedral angle

(C(carbonyl)-O-C(phenyl)-C(ortho-methyl)) will deviate from

(planar) to approximately

.

Causality: The steric repulsion between the ester carbonyl oxygen and the ortho-methyl

group on the phenyl ring prevents coplanarity. This twist disrupts

-conjugation between the ester and the phenyl ring, isolating the electronic systems of the
pyridine and the xylenyl group.

Frontier Molecular Orbitals (FMO)
HOMO Location: Localized primarily on the electron-rich 2,4-dimethylphenyl ring.

LUMO Location: Localized on the electron-deficient isonicotinic (pyridine) ring and the

carbonyl group.

Implication: This spatial separation suggests a strong Intramolecular Charge Transfer (ICT)

capability, making the molecule a candidate for non-linear optical (NLO) applications.

Spectroscopic Assignment (Vibrational Analysis)
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Validation of the theoretical model requires comparison with experimental FT-IR data. Below

are the critical diagnostic bands.

Vibrational
Mode

Predicted
Frequency
(Unscaled
cm⁻¹)

Scaled (0.961
factor)

Intensity
Origin of
Signal

(C=O) 1785 1715 - 1725 Strong

Ester Carbonyl

Stretch. Shifted

higher due to

electron-

withdrawing

pyridine.

(C-H) arom 3150 - 3050 3030 - 3060 Weak

Pyridine &

Phenyl C-H

stretching.

(C-H) methyl 2980 - 2900 2920 - 2950 Medium

Sym/Asym

stretch of the

2,4-dimethyl

groups.

(C-N) 1590 1530 Medium
Pyridine ring

breathing mode.

(C-O-C) 1250 1200 Strong
Asymmetric ester

stretch.

Molecular Docking Protocol: Antitubercular Target
Isonicotinic acid derivatives are structural analogs of Isoniazid. The primary biological target is

the Enoyl-ACP Reductase (InhA) of M. tuberculosis.

Target Selection[1]
PDB ID:1ENY (Crystal structure of InhA complexed with NADH and an inhibitor).
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Rationale: The hydrophobic pocket of InhA accommodates lipophilic tails. The 2,4-

dimethylphenyl group is hypothesized to occupy the hydrophobic substrate-binding loop

(residues 196–219).

Docking Workflow (AutoDock Vina / PyRx)
Grid Box Generation: Center the grid on the co-crystallized ligand of 1ENY. Dimensions:

Å.

Ligand Preparation: Rotatable bonds must be defined. Crucial: The ester linkage bond

should be rotatable, but the amide-like resonance might restrict it. Allow rotation to let the

algorithm find the steric minimum of the 2,4-dimethyl twist.

Scoring Function: Look for binding energies

kcal/mol.

Interaction Map Visualization
The following diagram illustrates the logical flow of the docking study and the expected

molecular interactions.
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Predicted Active Site Interactions

Ligand: 2,4-Dimethylphenyl isonicotinate

DFT Optimization
(B3LYP/6-311++G(d,p))

 Geometry Correction

Molecular Docking
(AutoDock Vina)

 Optimized .pdbqt

Target: InhA (PDB: 1ENY)

 Receptor Grid

Binding Mode Analysis

H-Bond:
Tyr158 -> Pyridine N

Pi-Pi Stacking:
Phe149 -> Pyridine Ring

Hydrophobic Pocket:
Met199/Leu218 -> 2,4-Dimethylphenyl

Click to download full resolution via product page

Figure 1: Computational workflow and predicted binding interactions for InhA inhibition.

ADMET & Drug-Likeness Predictions
Using the SwissADME or pkCSM algorithms, the theoretical profile of 2,4-Dimethylphenyl
isonicotinate is expected to be:

Lipophilicity (Consensus LogP): ~3.2 to 3.8.

Analysis: Higher than Isoniazid (-0.7), allowing better penetration into the waxy

mycobacterial cell wall.

Water Solubility: Moderately Soluble.
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Blood Brain Barrier (BBB): Likely permeant due to the lipophilic phenyl ester.

Lipinski Rule of 5:Compliant (MW < 500, LogP < 5, H-donors < 5, H-acceptors < 10).

Experimental Validation (Self-Correction Protocol)
To ensure Trustworthiness in your study, you must perform a "Negative Control" calculation:

Calculated vs. Experimental NMR: Calculate the GIAO NMR shielding tensors.

The Check: If the calculated chemical shift for the ortho-methyl protons deviates by >0.5 ppm

from experimental values, your geometry optimization failed to capture the steric twist. Re-

run optimization with a finer grid (Opt=Tight).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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